Cas no 286367-70-2 (Benzoic acid,4-(ethyl-1-13C)- (9CI))

• Product Name: Benzoic acid,4-(ethyl-1-13C)- (9CI)
• CAS No: 286367-70-2
• MF: C₉H₁₀O₂
• MW: 151.167157649994
• CID: 248588
• PubChem ID: 24872371
• Update Time: 2025-04-19

Benzoic acid,4-(ethyl-1-13C)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(ethyl-1-13C)- (9CI)
• 4-ethylbenzoic acid
• 4-ETHYLBENZOIC ACID, [1-13C]
• 4-(Ethyl-1-13C)benzoic acid, 99 atom % 13C
• 4-(Ethyl-2-13C)benzoic acid, 99 atom % 13C
• 4-(Ethyl-1-13C)benzoic acid
• 4-(1-~13~C)Ethylbenzoic acid
• 4-(113C)ethylbenzoic acid
• SCHEMBL1330335
• 286367-70-2
• DTXSID50583914

• MDL： MFCD00083962
• Inchi： 1S/C9H10O2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)/i2+1
• InChI Key： ZQVKTHRQIXSMGY-VQEHIDDOSA-N
• SMILES： OC(C1C=CC(=CC=1)[13CH2]C)=O

Computed Properties

• Exact Mass: 151.071434393g/mol
• Monoisotopic Mass: 151.071434393g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Beige solid
• Melting Point: 112-113 °C (lit.)
• Solubility: Not determined

Benzoic acid,4-(ethyl-1-13C)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids